N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine

• IUPAC Name: 2-(2,5-dimethyl-N-methylsulfonylanilino)acetic acid
• InChI: InChI=1S/C11H15NO4S/c1-8-4-5-9(2)10(6-8)12(7-11(13)14)17(3,15)16/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key: BDEZTHAKRNQYHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(CC(=O)O)S(=O)(=O)C
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine, also known as DMG, is a derivative of the amino acid glycine. DMG has been the subject of various studies due to its potential therapeutic properties. In

Scientific Research Applications

N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been studied for its potential therapeutic properties in various fields, including immunology, neurology, and oncology. In immunology, N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been shown to enhance immune function by increasing T-cell and natural killer cell activity. In neurology, N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been studied for its potential neuroprotective effects and its ability to improve cognitive function. In oncology, N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been investigated as a potential adjuvant therapy for cancer treatment.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine is not fully understood. However, it is believed that N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine may exert its therapeutic effects through its ability to modulate cellular metabolism and enhance cellular energy production. N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been shown to have various biochemical and physiological effects. In addition to its immune-enhancing and neuroprotective properties, N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been shown to improve oxygen utilization, increase ATP production, and enhance liver function. N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has also been shown to have anti-inflammatory effects and may help to reduce oxidative stress.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine is also relatively non-toxic and has a low risk of adverse effects. However, one limitation of N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine is that it may have variable effects depending on the dose and the experimental conditions.

Future Directions

There are several potential future directions for research on N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine. One area of interest is the potential use of N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is the use of N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine as an adjuvant therapy for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine and its potential effects on cellular metabolism and energy production.
Conclusion:
In conclusion, N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine is a derivative of the amino acid glycine that has been studied for its potential therapeutic properties in various fields. N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has been shown to have immune-enhancing, neuroprotective, and anti-inflammatory effects, among others. N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine has several advantages for lab experiments, including stability and low toxicity, but also has limitations such as variable effects depending on the dose and experimental conditions. Future research on N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine may focus on its potential use as a therapeutic agent for neurodegenerative diseases and cancer, as well as further understanding its mechanism of action and effects on cellular metabolism.

Synthesis Methods

N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine can be synthesized through the reaction of 2,5-dimethylphenyl isocyanate with glycine methyl ester hydrochloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium methoxide to yield N-(2,5-dimethylphenyl)-N-(methylsulfonyl)glycine.